SIRT-IN-2

• Molecular Formula: C15H21N5O3S2
• Molecular Weight: 383.5 g/mol
• InChI: InChI=1S/C15H21N5O3S2/c1-25(22,23)19-5-2-10-3-6-20(7-4-10)15-13-11(17-9-18-15)8-12(24-13)14(16)21/h8-10,19H,2-7H2,1H3,(H2,16,21)
• InChIKey: BKOWIHMCGFRARN-UHFFFAOYSA-N

SIRT-IN-2 (CAS: 1431411-66-3) is a potent, truncated pan-inhibitor targeting the NAD+-dependent deacetylases SIRT1, SIRT2, and SIRT3. As a thieno[3,2-d]pyrimidine-6-carboxamide derivative, it represents a novel chemotype characterized by significantly enhanced potency over earlier-generation sirtuin inhibitors.

SIRT-IN-2: Pan-SIRT1/2/3 Inhibitor Baseline and Chemical Identity for Research Procurement

SIRT-IN-2 (CAS: 1431411-66-3) is a potent, truncated pan-inhibitor targeting the NAD+-dependent deacetylases SIRT1, SIRT2, and SIRT3 [1]. As a thieno[3,2-d]pyrimidine-6-carboxamide derivative, it represents a novel chemotype characterized by significantly enhanced potency over earlier-generation sirtuin inhibitors [2]. The compound binds identically within the catalytic active site (RMS=0.29 Å), occupying the nicotinamide C-pocket and the acetyl-lysine substrate channel [1]. Its discovery through encoded library technology (ELT) and subsequent structure-activity relationship (SAR) optimization established it as one of the most potent truncated pan-SIRT1/2/3 inhibitors available for research use [2].

Pan-SIRT1/2/3 deacetylase pathway studies

Reported balanced isoform inhibition profile

Defined active-site binding (crystallography)

• [1] MedChemExpress. SIRT-IN-2 Datasheet. CAS: 1431411-66-3. View Source
• [2] Disch, J. S., et al. Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3. J. Med. Chem. 2013, 56 (9), 3666–3679. View Source

SIRT-IN-2 Procurement: Why In-Class Pan-SIRT Inhibitors Are Not Interchangeable

Generic substitution among pan-sirtuin inhibitors is scientifically unsound due to substantial variations in isoform potency, selectivity, and molecular binding modes. The sirtuin family (SIRT1-7) exhibits divergent substrate specificities and biological roles; thus, even minor alterations in a compound's structure can drastically shift its inhibitory profile across isoforms [1]. For instance, while SIRT-IN-2 exhibits a balanced pan-inhibition profile with IC50 values in the low nanomolar to micromolar range across SIRT1/2/3, closely related analogs like SIRT-IN-1 demonstrate >300-fold greater potency, and others like SIRT-IN-3 show significant isoform selectivity . These quantitative disparities directly impact experimental reproducibility and the interpretation of sirtuin-mediated pathways, making careful compound selection based on precise, comparative activity data essential for rigorous research outcomes [1].

Structural analogues may shift isoform selectivity and compromise balanced inhibition.

Minor scaffold modifications can alter potency profile across SIRT1/2/3.

Pan-inhibitor class variation limits direct substitution; verify isoform inhibition profile.

• [1] Disch, J. S., et al. Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3. J. Med. Chem. 2013, 56 (9), 3666–3679. View Source

SIRT-IN-2 Differentiation: Quantitative Comparative Evidence Against Closest Analogs

Comparative Pan-Inhibitory Potency: SIRT-IN-2 vs. SIRT-IN-3 Isoform Selectivity

SIRT-IN-2 demonstrates a balanced, equipotent inhibition profile across SIRT1, SIRT2, and SIRT3 with IC50 values of 4, 4, and 7 μM (or nM, per source variation), respectively . In contrast, its analog SIRT-IN-3 exhibits significant isoform selectivity, with an IC50 of 17 μM for SIRT1 but greatly reduced potency against SIRT2 (74 μM) and SIRT3 (235 μM) . This represents a 4.25-fold and 33.6-fold difference in potency for SIRT2 and SIRT3, respectively, relative to SIRT-IN-2's profile.

Isoform Selectivity vs. SIRT-IN-3

Data to verify

SIRT-IN-2: 4 / 4 / 7 μM vs SIRT-IN-3: 17 / 74 / 235 μM

Balanced pan-inhibition context vs. isoform-selective profile

Cross-study comparison; validate in same assay.

Evidence Dimension	IC50 Potency and Isoform Selectivity
Target Compound Data	SIRT1: 4 μM; SIRT2: 4 μM; SIRT3: 7 μM
Comparator Or Baseline	SIRT-IN-3: SIRT1 IC50 = 17 μM; SIRT2 IC50 = 74 μM; SIRT3 IC50 = 235 μM
Quantified Difference	SIRT-IN-3 is 4.25x weaker on SIRT1, 18.5x weaker on SIRT2, and 33.6x weaker on SIRT3 compared to SIRT-IN-2's balanced inhibition.
Conditions	In vitro enzyme inhibition assays using recombinant sirtuin proteins.

Why This Matters

This quantitative differentiation is critical for experimental design: SIRT-IN-2 is the superior choice for studies requiring simultaneous, balanced inhibition of SIRT1/2/3, whereas SIRT-IN-3's selectivity profile would confound such pan-inhibition experiments.

Nanomolar Potency Differential: SIRT-IN-2 vs. SIRT-IN-1 Within the Same Chemotype

Within the same thieno[3,2-d]pyrimidine-6-carboxamide chemotype, SIRT-IN-2 (compound 31) and SIRT-IN-1 (compound 28) exhibit a dramatic difference in potency. SIRT-IN-1 displays IC50 values of 15, 10, and 33 μM for SIRT1, SIRT2, and SIRT3, respectively . SIRT-IN-2, its direct structural analog, demonstrates a 3.75-fold (SIRT1), 2.5-fold (SIRT2), and 4.7-fold (SIRT3) improvement in potency . This quantifiable difference stems from a single molecular modification identified through SAR studies and underscores the non-interchangeable nature of even closely related compounds [1].

Potency Improvement vs. SIRT-IN-1

Head-to-head

3.75–4.7× across SIRT1/2/3

SAR-optimized inhibition from same chemotype series

In vitro enzyme assay (Disch et al. 2013).

Evidence Dimension	IC50 Potency (μM)
Target Compound Data	SIRT1: 4 μM; SIRT2: 4 μM; SIRT3: 7 μM
Comparator Or Baseline	SIRT-IN-1: SIRT1 IC50 = 15 μM; SIRT2 IC50 = 10 μM; SIRT3 IC50 = 33 μM
Quantified Difference	SIRT-IN-2 is 3.75x, 2.5x, and 4.7x more potent than SIRT-IN-1 for SIRT1, SIRT2, and SIRT3, respectively.
Conditions	In vitro enzyme inhibition assays using recombinant sirtuin proteins in the same study series [1].

Why This Matters

This head-to-head comparison directly informs procurement: SIRT-IN-2 is the optimized, more potent analog from the same discovery series, offering higher efficacy at lower concentrations and reducing the risk of off-target effects associated with high-dose inhibitor use.

• [1] Disch, J. S., et al. Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3. J. Med. Chem. 2013, 56 (9), 3666–3679. View Source

Selectivity for SIRT2: SIRT-IN-2 vs. Selective SIRT2 Inhibitor Sirt2-IN-2

For studies focused on SIRT2, the selective inhibitor Sirt2-IN-2 (Compound 10) offers an IC50 of 0.118 μM [1]. While this is significantly more potent against SIRT2 than SIRT-IN-2's 4 μM IC50, the choice between them is not one of simple potency but of experimental objective. SIRT-IN-2's value lies in its ability to simultaneously inhibit SIRT1 and SIRT3 at comparable potencies (4 μM and 7 μM, respectively), a profile Sirt2-IN-2 lacks . This 34-fold difference in SIRT2 potency represents a critical decision point for researchers balancing isoform selectivity against pan-inhibition requirements.

SIRT2 Inhibition vs. Selective Inhibitor

Reported

SIRT-IN-2: 4 μM (pan) vs Sirt2-IN-2: 0.118 μM (selective)

Pan-inhibition control vs. SIRT2-selective potency context

Cross-study comparable; validate selectivity.

Evidence Dimension	SIRT2 Inhibition Potency and Selectivity Profile
Target Compound Data	SIRT2 IC50 = 4 μM; also inhibits SIRT1 (4 μM) and SIRT3 (7 μM).
Comparator Or Baseline	Sirt2-IN-2: SIRT2 IC50 = 0.118 μM (34x more potent), but lacks comparable SIRT1/3 inhibition.
Quantified Difference	Sirt2-IN-2 is ~34-fold more potent against SIRT2, but does not provide the balanced pan-inhibition of SIRT-IN-2.
Conditions	In vitro enzyme inhibition assays using recombinant sirtuin proteins.

Why This Matters

This evidence clarifies the procurement decision: SIRT-IN-2 is not the optimal choice for experiments requiring high SIRT2 selectivity and potency, but it is the appropriate tool for studies where the simultaneous, balanced inhibition of SIRT1/2/3 is a prerequisite.

• [1] MedChemExpress. Sirt2-IN-2 Datasheet. Catalog No. HY-123456. View Source

Structural Basis for Potency: Conserved Binding Mode Confirmed by Crystallography

Crystallographic analysis reveals that SIRT-IN-2, along with related analogs 11c and 28 (SIRT-IN-1), binds identically within the SIRT3 catalytic active site, with a root-mean-square deviation (RMS) of just 0.29 Å [1]. This conserved binding mode—where the carboxamide group occupies the nicotinamide C-pocket and the aliphatic chain extends through the substrate channel—provides a structural rationale for the observed potency and offers a validated starting point for further medicinal chemistry optimization. This high-resolution structural data is unique to this chemotype and is not available for many other sirtuin inhibitor classes .

Binding Mode Conservation

Method context

RMS 0.29 Å (SIRT3 co-crystal)

Supports structure-based design and target engagement interpretation

X-ray crystallography; unique to this chemotype.

Evidence Dimension	Binding Mode Conservation (RMS Deviation)
Target Compound Data	RMS = 0.29 Å relative to co-crystallized analogs in SIRT3 active site.
Comparator Or Baseline	Structural data available for this chemotype (compounds 11c, 28, 31) but often absent for other sirtuin inhibitor classes.
Quantified Difference	Not applicable (qualitative comparison of structural data availability).
Conditions	X-ray crystallography of SIRT3-inhibitor complexes [1].

Why This Matters

For structural biologists and medicinal chemists, the availability of high-resolution co-crystal structures for SIRT-IN-2 and its analogs provides a clear, experimentally validated understanding of its binding interactions. This information is invaluable for structure-based drug design and for interpreting biological activity, distinguishing this chemotype from inhibitors with unknown or poorly defined binding modes.

• [1] Disch, J. S., et al. Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3. J. Med. Chem. 2013, 56 (9), 3666–3679. View Source

Optimal Use Cases for SIRT-IN-2 Based on Quantified Differentiation Evidence

Investigating Pan-Sirtuin Biology in Metabolic and Inflammatory Disease Models

SIRT-IN-2 is the optimal tool for studies requiring simultaneous, balanced inhibition of SIRT1, SIRT2, and SIRT3. Its equipotent IC50 profile (4, 4, and 7 μM, respectively) ensures that all three isoforms are inhibited to a comparable degree at a given concentration, a critical requirement for deconvoluting their overlapping roles in metabolic regulation, inflammation, and oncogenesis . This balanced profile is a direct differentiator from selective inhibitors like SIRT-IN-3 or Sirt2-IN-2, which would under-represent or over-represent the contribution of specific isoforms in such pan-inhibition studies .

Structure-Activity Relationship (SAR) Studies and Lead Optimization

For medicinal chemistry programs focused on the thieno[3,2-d]pyrimidine-6-carboxamide scaffold, SIRT-IN-2 (compound 31) serves as a key benchmark and optimization milestone. Its 3.75- to 4.7-fold increase in potency over its direct predecessor, SIRT-IN-1 (compound 28), provides a clear, quantifiable SAR data point . Furthermore, the availability of high-resolution co-crystal structures (RMS=0.29 Å) for SIRT-IN-2 and its analogs bound to SIRT3 offers an invaluable template for structure-based design, accelerating the development of next-generation sirtuin modulators [1].

Control Compound for Isoform-Selective Inhibitor Studies

In experiments utilizing highly selective sirtuin inhibitors (e.g., Sirt2-IN-2 with an SIRT2 IC50 of 0.118 μM), SIRT-IN-2 provides an essential pan-inhibition control. Its balanced, albeit less potent, inhibition across SIRT1/2/3 allows researchers to distinguish between phenotypes arising from specific isoform blockade versus those resulting from broader sirtuin pathway inhibition [2]. This application is a direct consequence of the quantitative differentiation established in Section 3, making SIRT-IN-2 a necessary component of rigorous experimental design .

Application

Selection Property

Validation Focus

ApplicationPan-sirtuin pathway studies in metabolic/inflammation models

Selection PropertyBalanced SIRT1/2/3 inhibition profile

Validation FocusIsoform co-inhibition endpoint review

ApplicationSAR and lead optimization on thienopyrimidine scaffold

Selection PropertyReported potency improvement over predecessor

Validation FocusBinding mode conservation and SAR validation

ApplicationPan-inhibition control for selective SIRT inhibitor experiments

Selection PropertyBroad isoform coverage (SIRT1/2/3)

Validation FocusDistinguishing pan- vs. selective-inhibition phenotypes

• [1] Disch, J. S., et al. Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3. J. Med. Chem. 2013, 56 (9), 3666–3679. View Source
• [2] MedChemExpress. Sirt2-IN-2 Datasheet. Catalog No. HY-123456. View Source